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Compound of Interest |

Methyl 2,5-dimethyl-1H-pyrrole-3-
Compound Name:

carboxylate
CAS No.: 69687-80-5
Cat. No.: B1330665

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium ions (Ca?*) are ubiquitous second messengers that play a critical role in regulating a
vast array of cellular processes, including muscle contraction, neurotransmitter release, gene
expression, and cell proliferation. The precise control of intracellular Ca?* concentration is
maintained by a complex interplay of channels, pumps, and binding proteins. Voltage-gated
calcium channels (VGCCs) are key players in this process, opening in response to membrane
depolarization and allowing an influx of Ca2* into the cell. While much research has focused on
calcium channel blockers for the treatment of conditions like hypertension and angina, calcium
channel activators (also known as agonists) are invaluable research tools and potential
therapeutic agents for conditions characterized by insufficient calcium influx.

These molecules enhance the activity of calcium channels, leading to increased intracellular
Caz* levels. This document provides detailed application notes and protocols for the synthesis
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and characterization of dihydropyridine-based calcium channel activators, a prominent class of
these compounds.

Signaling Pathways Involving Calcium Channel
Activation

Calcium influx through voltage-gated calcium channels initiates a cascade of intracellular
events. Upon membrane depolarization, these channels open, allowing Ca2* to enter the cell
and bind to various calcium-binding proteins, most notably calmodulin. The Ca2?*-calmodulin
complex can then activate a variety of downstream effectors, including protein kinases and
phosphatases, leading to diverse physiological responses.

1. Dissolve Aldehyde
in Ethanol

'

2. Add B-Ketoester and
Ammonium Hydroxide
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3. Reflux for 4-6 hours

4. Monitor by TLC 5. Cool and Isolate Crude Product

6. Purify by Recrystallization
or Chromatography

7. Characterize Product
(NMR, MS)
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[https://www.benchchem.com/product/b1330665/docs#application-notes-and-protocols-
synthesis-and-use-of-calcium-channel-activators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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